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Compound of Interest

Compound Name: Tesaglitazar

Cat. No.: B1683095 Get Quote

Essential safety and logistical information for the proper disposal of Tesaglitazar, ensuring

operational integrity and regulatory compliance.

For researchers and drug development professionals, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides a procedural framework for the safe disposal of Tesaglitazar, a dual

peroxisome proliferator-activated receptor (PPAR) agonist. While specific institutional and local

regulations must always be followed, this document outlines the core principles and practices

for managing Tesaglitazar waste.

Regulatory Landscape: Key Agencies and
Responsibilities
The disposal of pharmaceutical and chemical waste in the United States is governed by a

multi-tiered regulatory framework. Understanding the roles of these key agencies is essential

for maintaining compliance.
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Regulatory Body
Role in Pharmaceutical
Waste Disposal

Key Regulations

Environmental Protection

Agency (EPA)

Establishes federal guidelines

for the identification,

management, and disposal of

hazardous waste.[1][2][3]

Resource Conservation and

Recovery Act (RCRA): The

primary federal law governing

the disposal of solid and

hazardous waste.[1][2]

Drug Enforcement

Administration (DEA)

Regulates the disposal of

controlled substances to

prevent diversion.

Controlled Substances Act:

While Tesaglitazar is not

currently a controlled

substance, it is crucial to be

aware of these regulations for

other laboratory materials.

State Environmental Agencies

Implement and enforce federal

regulations, often with more

stringent state-specific

requirements.

Varies by state. Always consult

your state's environmental

protection agency for local

rules.

Local Publicly Owned

Treatment Works (POTWs)

Regulate the discharge of

substances into the sanitary

sewer system.

Local ordinances and

discharge permits.

Experimental Protocols: Best Practices for
Tesaglitazar Disposal
The following protocols are based on general best practices for the disposal of non-controlled

pharmaceutical compounds. A substance-specific Safety Data Sheet (SDS) for Tesaglitazar
should always be consulted for detailed handling and disposal information.

1. Waste Characterization:

Objective: To determine if Tesaglitazar waste is considered hazardous under RCRA.

Methodology:
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Review the Safety Data Sheet (SDS): The SDS for Tesaglitazar is the primary source of

information regarding its hazards. Look for sections on "Disposal Considerations,"

"Toxicological Information," and "Ecological Information." PubChem lists Tesaglitazar as

an irritant and harmful if swallowed, which may classify it as a hazardous waste depending

on the concentration and regulations.

Consult RCRA Lists: Check if Tesaglitazar or its components are listed as a "P-listed"

(acutely hazardous) or "U-listed" (toxic) waste under RCRA. As of the latest information,

Tesaglitazar is not on these lists.

Evaluate for Hazardous Characteristics: Determine if the waste exhibits any of the four

characteristics of hazardous waste:

Ignitability: The tendency to catch fire.

Corrosivity: The ability to corrode metal.

Reactivity: The tendency to explode or react violently.

Toxicity: The potential to be harmful if ingested or absorbed. Based on available data,

Tesaglitazar may exhibit toxicity.

2. Segregation and Collection:

Objective: To safely collect and store Tesaglitazar waste prior to disposal.

Methodology:

Use designated, properly labeled, and sealed waste containers.

Segregate Tesaglitazar waste from other waste streams (e.g., non-hazardous, sharps,

radioactive).

Store the waste in a secure, well-ventilated area away from incompatible materials.

3. Disposal Pathway:
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Objective: To ensure the final disposal of Tesaglitazar waste is conducted in an

environmentally sound and compliant manner.

Methodology:

Hazardous Waste: If characterized as hazardous, the waste must be managed by a

licensed hazardous waste vendor. This typically involves incineration at a permitted facility.

Non-Hazardous Waste: If determined to be non-hazardous, it may be disposed of through

a licensed pharmaceutical waste vendor or according to institutional guidelines. Sewer

disposal is generally not recommended for any pharmaceutical waste.

Empty Containers: Triple-rinse empty containers that held Tesaglitazar. The rinsate

should be collected and treated as chemical waste. The rinsed container can then be

disposed of as non-hazardous waste, depending on local regulations.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Tesaglitazar.

Start: Tesaglitazar Waste Generated Consult Tesaglitazar
Safety Data Sheet (SDS)

Is Waste Hazardous
per RCRA?

Segregate as
Hazardous WasteYes

Segregate as
Non-Hazardous

Pharmaceutical Waste
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Check Local and
State Regulations
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Hazardous Waste Vendor

End: Disposal Complete
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Click to download full resolution via product page

Tesaglitazar Disposal Decision Workflow

Disclaimer: This information is intended as a general guide. Always consult the specific Safety

Data Sheet for Tesaglitazar and adhere to all applicable federal, state, and local regulations.

Your institution's Environmental Health and Safety (EHS) department is a valuable resource for

specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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